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Compound of Interest

Compound Name: WYE-687 dihydrochloride

Cat. No.: B15621921 Get Quote

Abstract
WYE-687 dihydrochloride is a potent and selective ATP-competitive inhibitor of the

mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase that regulates cell

growth, proliferation, and survival.[1] This compound effectively inhibits both mTOR Complex 1

(mTORC1) and mTOR Complex 2 (mTORC2), making it a valuable tool for studying the mTOR

signaling pathway and for potential therapeutic development in oncology.[1][2][3] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

WYE-687 dihydrochloride stock solutions for use in in vitro research.

Chemical and Physical Properties
WYE-687 dihydrochloride is a well-characterized small molecule inhibitor. Its key properties

are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 601.53 g/mol [4]

Formula C₂₈H₃₂N₈O₃·2HCl [4]

CAS Number 1702364-87-1 [4]

Appearance White to off-white powder N/A

Purity ≥98% (HPLC) [4]

IC₅₀ 7 nM for mTOR [4][5][6]

Solubility
WYE-687 dihydrochloride exhibits excellent solubility in common laboratory solvents,

facilitating the preparation of high-concentration stock solutions.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

Water 60.15 100 [4]

DMSO 60.15 100 [4]

Mechanism of Action: mTOR Signaling Pathway
WYE-687 is an ATP-competitive inhibitor of mTOR, targeting the kinase domain of the protein.

[4] This inhibition prevents the phosphorylation of downstream targets of both mTORC1 and

mTORC2. The diagram below illustrates the central role of mTOR in cell signaling and the

inhibitory action of WYE-687.
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Receive WYE-687
dihydrochloride powder

Weigh 6.02 mg of powder

Add 1 mL of
anhydrous DMSO or water

Vortex to dissolve
(sonicate if needed)

10 mM Stock Solution

Aliquot into single-use tubes

Store at -80°C (long-term)
or -20°C (short-term)

Thaw a single aliquot for use

Prepare working dilutions
in cell culture medium

Treat cells in culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15621921?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/WYE-687
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0172555
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0172555
https://pmc.ncbi.nlm.nih.gov/articles/PMC5336203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5336203/
https://www.rndsystems.com/products/wye-687-dihydrochloride_4282
https://www.selleckchem.com/products/wye-687.html
https://www.medchemexpress.com/wye-687.html
https://www.benchchem.com/product/b15621921#preparing-wye-687-dihydrochloride-stock-solution
https://www.benchchem.com/product/b15621921#preparing-wye-687-dihydrochloride-stock-solution
https://www.benchchem.com/product/b15621921#preparing-wye-687-dihydrochloride-stock-solution
https://www.benchchem.com/product/b15621921#preparing-wye-687-dihydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15621921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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